Cas no 466-34-2 (6-hydroxy-2'-methoxy-2,4'-dioxo-4,6'-dipentylspiro(benzofuran-3(2H),1'cyclohexa-2,5-diene)-5-carboxy)
466-34-2 structure
Product Name:6-hydroxy-2'-methoxy-2,4'-dioxo-4,6'-dipentylspiro(benzofuran-3(2H),1'cyclohexa-2,5-diene)-5-carboxy
6-hydroxy-2'-methoxy-2,4'-dioxo-4,6'-dipentylspiro(benzofuran-3(2H),1'cyclohexa-2,5-diene)-5-carboxy Properties
Names and Identifiers
-
- 6-hydroxy-2'-methoxy-2,4'-dioxo-4,6'-dipentylspiro(benzofuran-3(2H),1'cyclohexa-2,5-diene)-5-carboxy
- picrolichenic acid
- 6-hydroxy-2'-methoxy-2,4'-dioxo-4,6'-dipentylspiro[1-benzofuran-3,1'-cyclohexa[2,5]diene]-5-carboxylic acid
- 6-Hydroxy-2'-methoxy-2,4'-dioxo-4,6'-dipentylspiro[benzofuran-3(2H),1'-[2,5]cyclohexadiene]-5-carboxylic acid
- 6-hydroxy-1'-methoxy-2,3'-dioxo-4,5'-dipentylspiro[1-benzofuran-3,6'-cyclohexa-1,4-diene]-5-carboxylic acid
- 6-Hydroxy-2-methoxy-2,4-dioxo-4,6-dipentylspiro(benzofuran-3(2H),1-(2,5)cyclohexadiene)-5-carboxylic acid
- NSC-43331
- NSC43331
- DTXSID301023507
- Picrolichenic acid [MI]
- QH47536275
- 6-hydroxy-1'-methoxy-2,3'-dioxo-4,5'-dipentyl-spiro[benzofuran-3,6'-cyclohexa-1,4-diene]-5-carboxylic acid
- UNII-QH47536275
- Q27287260
- Spiro(benzofuran-3(2H),1'-(2,5)cyclohexadiene)-5-carboxylic acid, 6-hydroxy-2'-methoxy-2,4'-dioxo-4,6'-dipentyl-
- picrolichenin
- 466-34-2
- Pichrolichenic acid
-
- InChIKey： LOGCRVAWKCZXQM-UHFFFAOYSA-N
- Inchi： InChI=1S/C25H30O7/c1-4-6-8-10-15-12-16(26)13-20(31-3)25(15)22-17(11-9-7-5-2)21(23(28)29)18(27)14-19(22)32-24(25)30/h12-14,27H,4-11H2,1-3H3,(H,28,29)
- SMILES： CCCCCC1=CC(=O)C=C(C12C3=C(C=C(C(=C3CCCCC)C(=O)O)O)OC2=O)OC
Computed Properties
- Exact Mass: 442.199
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 10
- Monoisotopic Mass: 442.199
- Heavy Atom Count: 32
- Complexity: 798
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 5.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Refractive Index: 1.592
- Boiling Point: 629.2°C at 760 mmHg
- Flash Point: 211.2°C
- Density: 1.28
6-hydroxy-2'-methoxy-2,4'-dioxo-4,6'-dipentylspiro(benzofuran-3(2H),1'cyclohexa-2,5-diene)-5-carboxy Related Literature
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4. 447. The biosynthesis of phenols. Part III. Oxidative coupling leading to geodoxin and related compoundsC. H. Hassall,J. R. Lewis J. Chem. Soc. 1961 2312
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5. Communications to Proceedings: index of subjects, 1960
-
6. 568. The constitution of geodoxin, a metabolic product of Aspergillus terreus ThomC. H. Hassall,T. C. McMorris J. Chem. Soc. 1959 2831
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Xu-Wen Li,Bastien Nay Nat. Prod. Rep. 2014 31 533
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10. 794. Oxidative pairing of phenolic radicals. Part II. The synthesis of picrolichenic acidT. A. Davidson,A. I. Scott J. Chem. Soc. 1961 4075
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